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Compound of Interest

Compound Name: Casein hydrolysate

Cat. No.: B6596021

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive protocol for the preparation, sterilization, and
storage of casein hydrolysate stock solutions for use in various research and development
applications, including microbial culture and cell culture media supplementation.

Introduction

Casein hydrolysate is a complex mixture of peptides and amino acids produced by the acid,
enzymatic, or pancreatic hydrolysis of casein, the main protein found in milk.[1] It serves as a
rich source of nitrogen and essential nutrients, making it a valuable supplement in culture
media for a wide variety of microorganisms and cells.[1] The type of hydrolysis (acid or
enzymatic) affects the final composition; for instance, acid hydrolysis can destroy temperature-
sensitive amino acids like tryptophan. Proper preparation of a stock solution is critical to ensure
its solubility, stability, and sterility.

Quantitative Data Summary

The following table summarizes key quantitative parameters for the preparation and storage of
casein hydrolysate solutions.
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Parameter

Value

Source(s) Notes

Product Form

Off-white to creamish-

yellow, free-flowing

Hygroscopic; should

be stored in a tightly

powder sealed container.
] Solubility is pH-
o Up to 310 g/L (for acid
Solubility in Water dependent; enhanced
hydrolysate)

in alkaline conditions.

Recommended Stock

Conc.

2% - 10% (w/v)

A 2% solution is
commonly used for
chemically defined

media.

pH of Powder in Water

4.7 - 5.7 (5% wlv, acid
hydrolysate) or 6.0 -
7.0 (2% wlv,

enzymatic)

The final pH of the
stock solution should
be adjusted to meet
experimental

requirements.

Storage (Powder)

10°C to 30°C in a dry,

dark place

Keep container tightly
closed to prevent

moisture absorption.

Storage (Stock
Solution)

2°Cto 8°C
(Refrigerated)

For long-term stability,
store in sterile, airtight
containers. Avoid

repeated freeze-thaw

cycles.

Experimental Protocol: Preparation of 10% (w/v)
Casein Hydrolysate Stock Solution

This protocol provides a detailed methodology for preparing a sterile 10% (w/v) casein

hydrolysate stock solution.

Materials and Equipment
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e Casein hydrolysate powder (acid or enzymatic)
o High-purity distilled or deionized water

e Phosphate-Buffered Saline (1X PBS), pH 7.4

e 1N Sodium Hydroxide (NaOH)

e 1M Hydrochloric Acid (HCI)

 Stir plate and magnetic stir bar

» Beaker or flask

o Calibrated pH meter

 Sterile 0.22 pm syringe filter and syringe, or bottle-top filtration unit
o Sterile storage bottles

o Autoclave (optional, see section 3.3.2)

o Laminar flow hood or biological safety cabinet

Step-by-Step Procedure

o Weighing: In a clean beaker or flask, weigh out 10 g of casein hydrolysate powder for every
100 mL of final solution volume.

o Dissolution:
o Add a magnetic stir bar to the vessel.

o Add approximately 80% of the final volume of 1X PBS (e.g., 80 mL for a 100 mL final
volume).

o Place the vessel on a stir plate and begin stirring. To aid dissolution, the solution can be
gently warmed to 60°C.
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o Casein is more soluble at an alkaline pH. If the powder does not dissolve completely, add
a few drops of 1N NaOH to raise the pH and facilitate dissolution. Continue stirring until
the powder is fully dissolved.

e pH Adjustment:
o Allow the solution to cool to room temperature.
o Calibrate the pH meter according to the manufacturer's instructions.

o Adjust the pH of the solution to the desired level (typically between 7.2 and 7.4 for cell
culture applications) using 1M HCI or 1N NaOH as needed.

e Final Volume Adjustment:
o Carefully add high-purity water to reach the final desired volume (e.g., 100 mL).
o Stir the solution to ensure it is homogeneous.

« Sterilization:

o Proceed to one of the sterilization methods outlined in section 3.3.

Sterilization Methods

Sterile filtration is the preferred method as it avoids heat-induced degradation of amino acids
and peptides.

» Working within a laminar flow hood or biological safety cabinet, draw the casein
hydrolysate solution into a sterile syringe.

» Attach a sterile 0.22 pum syringe filter to the syringe.

» Dispense the solution through the filter into a sterile storage bottle. For larger volumes, a
sterile bottle-top filtration unit can be used.

o Cap the bottle tightly and label it with the contents, concentration, and date of preparation.
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Autoclaving is an alternative but may lead to the degradation of some components. This

method is often used for preparing microbiological media where some degradation is

acceptable.

Dispense the solution into an autoclavable bottle, leaving sufficient headspace.
Loosely fasten the cap to allow for pressure equalization.
Autoclave at 121°C and 15 psi for 15 minutes.

After the cycle is complete, allow the solution to cool to room temperature inside the
autoclave.

Once cooled, tighten the cap and label the bottle appropriately.

Storage and Stability

Store the sterile stock solution at 2°C to 8°C.
To maintain stability, avoid excessive agitation during storage.

For long-term storage, the solution can be aliquoted into smaller, sterile tubes to minimize
contamination risk from repeated use.

Visually inspect the solution for any signs of precipitation or microbial contamination before
each use.

Visual Workflow and Diagrams

The following diagrams illustrate the key workflows and relationships in the preparation of the

casein hydrolysate stock solution.
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Caption: Workflow for preparing casein hydrolysate stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note & Protocol: Preparation of Casein
Hydrolysate Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6596021#protocol-for-preparing-casein-hydrolysate-
stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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